Cas no 1537740-36-5 (2-Chloro-4-cyclopentyl-1-fluorobenzene)

• Product Name: 2-Chloro-4-cyclopentyl-1-fluorobenzene
• CAS No: 1537740-36-5
• MF: C₁₁H₁₂ClF
• MW: 198.664385795593
• CID: 5273159
• Update Time: 2025-06-11

2-Chloro-4-cyclopentyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-cyclopentyl-1-fluorobenzene
• 2-Chloro-4-cyclopentyl-1-fluorobenzene

• Inchi： 1S/C11H12ClF/c12-10-7-9(5-6-11(10)13)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： LGBCZGYTDZPDDR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-cyclopentyl-1-fluorobenzene

Introduction to 2-Chloro-4-cyclopentyl-1-fluorobenzene (CAS No. 1537740-36-5)

2-Chloro-4-cyclopentyl-1-fluorobenzene (CAS No. 1537740-36-5) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of chlorine, fluorine, and cyclopentyl substituents on a benzene ring, which imparts it with a range of valuable properties. This introduction will delve into the chemical structure, synthesis methods, applications, and recent research advancements related to 2-Chloro-4-cyclopentyl-1-fluorobenzene.

The molecular formula of 2-Chloro-4-cyclopentyl-1-fluorobenzene is C₁₂H₁₃ClF, and its molecular weight is approximately 215.68 g/mol. The compound's structure consists of a benzene ring with a chlorine atom at the 2-position, a cyclopentyl group at the 4-position, and a fluorine atom at the 1-position. This arrangement provides the molecule with distinct electronic and steric properties that make it suitable for various applications.

The synthesis of 2-Chloro-4-cyclopentyl-1-fluorobenzene can be achieved through several routes, each with its own advantages and limitations. One common method involves the substitution of a halogenated precursor with a fluorinating agent followed by the introduction of the cyclopentyl group. For instance, starting from 2-chloro-4-bromotoluene, one can use a fluorination reaction to introduce the fluorine atom at the 1-position, followed by a Grignard reaction to add the cyclopentyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In medicinal chemistry, 2-Chloro-4-cyclopentyl-1-fluorobenzene has shown promise as an intermediate in the synthesis of bioactive compounds. The presence of both chlorine and fluorine substituents can influence the pharmacokinetic properties of drug molecules, such as their solubility, metabolic stability, and binding affinity to target proteins. Recent studies have explored the use of this compound in the development of novel therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

A notable example is its application in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized 2-Chloro-4-cyclopentyl-1-fluorobenzene as a building block to design potent inhibitors of protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer cells. These inhibitors have demonstrated promising activity in preclinical studies, highlighting the potential of this compound as a valuable tool in drug discovery.

Beyond medicinal chemistry, 2-Chloro-4-cyclopentyl-1-fluorobenzene has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The combination of chlorine and fluorine substituents can tune the electronic structure of conjugated polymers and small molecules used in these devices, leading to improved performance metrics such as efficiency and stability.

In OLEDs, for example, derivatives of 2-Chloro-4-cyclopentyl-1-fluorobenzene have been incorporated into emissive layers to enhance light emission properties. The presence of these substituents can alter the energy levels and charge transport characteristics of the materials, resulting in brighter and more stable devices. Similarly, in OPVs, these derivatives have been used to optimize the absorption spectrum and charge separation efficiency, contributing to higher power conversion efficiencies.

The environmental impact of compounds like 2-Chloro-4-cyclopentyl-1-fluorobenzene is an important consideration in their development and application. Recent studies have focused on assessing their biodegradability and potential ecotoxicological effects. While preliminary data suggest that this compound is relatively stable under environmental conditions, ongoing research aims to develop more sustainable synthesis methods that minimize environmental footprint.

In conclusion, 2-Chloro-4-cyclopentyl-1-fluorobenzene (CAS No. 1537740-36-5) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of substituents provides it with valuable properties that make it an attractive candidate for various applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.